3-chloro-N-(2-morpholin-4-ylethyl)-4-nitro-benzamide

• Molecular Formula: C13H16ClN3O4
• Molecular Weight: 313.74 g/mol
• IUPAC Name: 3-chloro-N-(2-morpholin-4-ylethyl)-4-nitrobenzamide
• InChI: InChI=1S/C13H16ClN3O4/c14-11-9-10(1-2-12(11)17(19)20)13(18)15-3-4-16-5-7-21-8-6-16/h1-2,9H,3-8H2,(H,15,18)
• InChI Key: SDIVHLOGZXTLRK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C2=CC(=C(C=C2)[N+](=O)[O-])Cl

Description

3-chloro-N-(2-morpholin-4-ylethyl)-4-nitro-benzamide is a useful research compound. Its molecular formula is C13H16ClN3O4 and its molecular weight is 313.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-chloro-4-nitro-benzoyl chloride (Intermediate 54; 1.1 g, 5.00 mmol) was dissolved in DCM (10 mL) and N,N-diisopropylethylamine (1.05 mL, 6.00 mmol) added. The mixture was cooled in an ice/water bath and 4-(2-aminoethyl)morpholine (Aldrich; 0.66 mL, 5.00 mmol) in DCM (5 mL) added dropwise. The mixture was allowed to warm to room temperature and stirred for 0.5 hr. The reaction mixture was washed with brine, 2N NaOH, dried (MgSO4) and concentrated. Column chromatography of the residue (2% MeoH/DCM) gave the title compound as a yellow solid. (1.2 g, 76%)